Cas no 883499-79-4 (1H,1H-Nonafluoropentyl p-toluenesulfonate)
883499-79-4 structure
Product Name:1H,1H-Nonafluoropentyl p-toluenesulfonate
CAS No:883499-79-4
MF:C12H9F9O3S
MW:404.248694181442
MDL:MFCD04038324
CID:1079319
PubChem ID:2782396
Update Time:2025-04-20
1H,1H-Nonafluoropentyl p-toluenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1H,1H-Nonafluoropentyl p-toluenesulfonate
- MFCD04038324
- AKOS025310473
- 2,2,3,3,4,4,5,5,5-nonafluoropentyl 4-methylbenzenesulfonate
- FT-0676862
- 883499-79-4
- DTXSID50382065
- 1H,1H-Nonafluoropentyl 4-toluenesulphonate
- NS00110540
- 4-(Heptafluoroisopropoxy)hexafluorobutanoic acid
-
- MDL: MFCD04038324
- Inchi: 1S/C12H9F9O3S/c1-7-2-4-8(5-3-7)25(22,23)24-6-9(13,14)10(15,16)11(17,18)12(19,20)21/h2-5H,6H2,1H3
- InChI Key: JOEIRBYDVFVESF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 404.01286878g/mol
- Monoisotopic Mass: 404.01286878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Flash Point: >110°C
1H,1H-Nonafluoropentyl p-toluenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB231623-1 g |
1H,1H-Nonafluoropentyl 4-toluenesulphonate; . |
883499-79-4 | 1g |
€221.00 | 2023-05-20 | ||
| abcr | AB231623-5 g |
1H,1H-Nonafluoropentyl 4-toluenesulphonate; . |
883499-79-4 | 5g |
€772.50 | 2023-05-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228-1 g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 1g |
¥2,632.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228A-5 g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 5g |
¥10,529.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228B-10 g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 10g |
¥18,050.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228C-50 g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 50g |
¥48,887.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228-1g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 1g |
¥2632.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228A-5g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 5g |
¥10529.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228B-10g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 10g |
¥18050.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-304228C-50g |
1H,1H-Nonafluoropentyl p-toluenesulfonate, |
883499-79-4 | 50g |
¥48887.00 | 2023-09-05 |
1H,1H-Nonafluoropentyl p-toluenesulfonate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
883499-79-4 (1H,1H-Nonafluoropentyl p-toluenesulfonate) Related Products
- 2264-00-8(1H,1H,5H-Octafluoropentyl p-Toluenesulfonate)
- 2728-37-2(1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate))
- 355-77-1(1-Hexanol,2,2,3,3,4,4,5,5,6,6,6-undecafluoro-, 1-(4-methylbenzenesulfonate))
- 113823-56-6(1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate))
- 424-16-8(1-Heptanol,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-, 1-(4-methylbenzenesulfonate))
- 24962-65-0(1-Octanol,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, 1-(4-methylbenzenesulfonate))
- 312-66-3(1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate))
- 864-23-3(1H,1H,9H-Perfluorononyl p-Toluenesulfonate)
- 786-31-2(2,2,3,3-Tetrafluoropropyl 4-Toluenesulfonate)
- 632-01-9(1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1,5-bis(4-methylbenzenesulfonate))
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